![molecular formula C18H20N2O2S B6541099 N'-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide CAS No. 1058249-44-7](/img/structure/B6541099.png)
N'-phenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, “Thiophene-based N-phenyl pyrazolines” were synthesized by reacting phenylhydrazine with chalcone derivatives . Another method involves the use of tris (dibenzylideneacetone)dipalladium (0), tri- tert -butyl phosphine and sodium tert -butanolate for the preparation of N, N -bis (4′- (hexyloxy)- [1,1′-biphenyl]-4-yl)thiophen-2-amine .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, thiophenes undergo hydrogenolysis to form hydrocarbons and hydrogen sulfide . Another reaction involves the interaction of thiophene with butyl lithium to give 2-lithiothiophene, also called 2-thienyllithium .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as the compound , are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties .
Anti-Inflammatory Properties
These compounds have been found to have anti-inflammatory properties, making them potentially useful in the treatment of conditions characterized by inflammation .
Anti-Psychotic Properties
The compound could potentially be used in the treatment of various psychiatric disorders due to its anti-psychotic properties .
Anti-Arrhythmic Properties
It has been suggested that these compounds could be used in the treatment of heart rhythm disorders due to their anti-arrhythmic properties .
Anti-Anxiety Properties
The compound’s anti-anxiety properties could potentially make it useful in the treatment of anxiety disorders .
Anti-Fungal Properties
The compound has been found to have anti-fungal properties, suggesting potential use in the treatment of fungal infections .
Antioxidant Properties
The compound’s antioxidant properties could potentially make it useful in combating oxidative stress, which is implicated in various diseases .
Anti-Cancer Properties
Finally, the compound has been found to have anti-cancer properties, suggesting potential use in cancer treatment .
Mechanism of Action
properties
IUPAC Name |
N'-phenyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c21-16(17(22)20-14-7-2-1-3-8-14)19-13-18(10-4-5-11-18)15-9-6-12-23-15/h1-3,6-9,12H,4-5,10-11,13H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPGKXNKNYCASIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C(=O)NC2=CC=CC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-phenyl-N2-((1-(thiophen-2-yl)cyclopentyl)methyl)oxalamide |
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